4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-3-(3-methylsulfanylphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO2S/c1-18-11-4-2-3-9(7-11)12-8-10(14(16)17)5-6-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key: IBIDVYGDRLBREK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C14H11FO2S
• Molecular Weight: 262.30 g/mol

Description

4-Fluoro-3-(3-methylthiophenyl)benzoic acid (4F3MB) is a synthetic organic compound with a wide range of applications in the fields of scientific research and laboratory experiments. It is an important intermediate for the synthesis of a variety of pharmaceuticals, dyes, and other organic compounds. 4F3MB is characterized by its high purity and low cost. The structure of 4F3MB is composed of a fluorine-substituted aromatic ring and a methylthiophenyl side chain, which makes it a unique and versatile compound.

Mechanism of Action

4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% is an important intermediate for the synthesis of a variety of pharmaceuticals. Its unique structure allows it to interact with enzymes and other biological molecules in a specific way. For example, 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% has been found to inhibit the enzyme cyclooxygenase-2 (COX-2) in a dose-dependent manner. Inhibition of COX-2 has been linked to anti-inflammatory, analgesic, and anti-cancer properties.
Biochemical and Physiological Effects
4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% has been studied for its biochemical and physiological effects. In vitro studies have shown that 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% can inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of pro-inflammatory mediators such as prostaglandins. Inhibition of COX-2 has been linked to anti-inflammatory, analgesic, and anti-cancer properties. In addition, 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% has been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% is a versatile and cost-effective compound that is widely used in laboratory experiments. It has a high purity and is easy to synthesize. Additionally, it is stable in a wide range of solvents and temperatures. However, 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% is a highly reactive compound and should be handled with caution.

Future Directions

The unique structure and properties of 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% make it an attractive compound for further research. Potential future directions for 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% include the development of new pharmaceuticals, the synthesis of organic materials, and the study of its biochemical and physiological effects. Additionally, 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% could be used as a model compound for the study of enzyme mechanisms and drug design. Finally, 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% could be used as a fluorescent dye for cell imaging and other biomedical applications.

Synthesis Methods

4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% is synthesized using the Friedel-Crafts acylation reaction. In this reaction, an aromatic ring is acylated with an acyl chloride in the presence of a Lewis acid catalyst. The reaction is carried out in a polar solvent such as dichloromethane or dimethylformamide. The reaction is highly efficient and yields high purity 4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% in a short time.

Scientific Research Applications

4-Fluoro-3-(3-methylthiophenyl)benzoic acid, 95% is widely used in scientific research due to its unique structure and properties. It has been used as a model compound to study the mechanism of action of various enzymes, as a starting material for the synthesis of pharmaceuticals, as a fluorescent dye for cell imaging, and as a building block for the synthesis of organic materials.